Cedrin
Cedrin
Brand Name:
Vulcanchem
CAS No.:
75513-81-4
VCID:
VC0133356
InChI:
InChI=1S/C16H14O8/c1-5-7(17)4-10-11(12(5)20)14(22)15(23)16(24-10)6-2-8(18)13(21)9(19)3-6/h2-4,15-21,23H,1H3/t15-,16+/m0/s1
SMILES:
CC1=C(C2=C(C=C1O)OC(C(C2=O)O)C3=CC(=C(C(=C3)O)O)O)O
Molecular Formula:
C16H14O8
Molecular Weight:
334.28 g/mol
Cedrin
CAS No.: 75513-81-4
Reference Standards
VCID: VC0133356
Molecular Formula: C16H14O8
Molecular Weight: 334.28 g/mol
| CAS No. | 75513-81-4 |
|---|---|
| Product Name | Cedrin |
| Molecular Formula | C16H14O8 |
| Molecular Weight | 334.28 g/mol |
| IUPAC Name | (2R,3R)-3,5,7-trihydroxy-6-methyl-2-(3,4,5-trihydroxyphenyl)-2,3-dihydrochromen-4-one |
| Standard InChI | InChI=1S/C16H14O8/c1-5-7(17)4-10-11(12(5)20)14(22)15(23)16(24-10)6-2-8(18)13(21)9(19)3-6/h2-4,15-21,23H,1H3/t15-,16+/m0/s1 |
| Standard InChIKey | NZRLODDQFPZTPM-JKSUJKDBSA-N |
| Isomeric SMILES | CC1=C(C2=C(C=C1O)O[C@@H]([C@H](C2=O)O)C3=CC(=C(C(=C3)O)O)O)O |
| SMILES | CC1=C(C2=C(C=C1O)OC(C(C2=O)O)C3=CC(=C(C(=C3)O)O)O)O |
| Canonical SMILES | CC1=C(C2=C(C=C1O)OC(C(C2=O)O)C3=CC(=C(C(=C3)O)O)O)O |
| Appearance | Powder |
| PubChem Compound | 21721881 |
| Last Modified | Nov 11 2021 |
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